Cas no 3737-38-0 (2-Thiophenecarboxylic acid, 5-(1-propynyl)-)

2-Thiophenecarboxylic acid, 5-(1-propynyl)- structure
3737-38-0 structure
Product Name:2-Thiophenecarboxylic acid, 5-(1-propynyl)-
CAS No:3737-38-0
MF:C8H6O2S
MW:166.197041034698
CID:1483018
Update Time:2024-08-23

2-Thiophenecarboxylic acid, 5-(1-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(1-propynyl)-
    • 5-prop-1-ynyl-thiophene-2-carboxylic acid
    • 5-[Propin-(1)-yl]-thiophen-carbonsaeure-(2)
    • 5-Prop-1-inyl-thiophen-2-carbonsaeure
    • Junipalsaeure
    • 2-Thiophenecarboxylic acid, 5-(1-propyn-1-yl)-
    • Inchi: 1S/C8H6O2S/c1-2-3-6-4-5-7(11-6)8(9)10/h4-5H,1H3,(H,9,10)
    • InChI Key: ZTBDITKTDDZLAZ-UHFFFAOYSA-N
    • SMILES: CC#CC1SC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 166.00900

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Melting Point: 179-180 °C(Solv: water (7732-18-5); methanol (67-56-1))
  • Boiling Point: 345.5±27.0 °C(Predicted)
  • PSA: 65.54000
  • LogP: 1.81770
  • pka: 3.52±0.10(Predicted)

2-Thiophenecarboxylic acid, 5-(1-propynyl)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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